Cas no 73232-47-0 (Morphinan-6-one,4,5-epoxy-3,14-dihydroxy-17-(2-propynyl)-, (5a)-)

• Product name: Morphinan-6-one,4,5-epoxy-3,14-dihydroxy-17-(2-propynyl)-, (5a)-
• CAS No: 73232-47-0
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 563026
• PubChem ID: 5492741

Morphinan-6-one,4,5-epoxy-3,14-dihydroxy-17-(2-propynyl)-, (5a)- Chemical and Physical Properties

Names and Identifiers

• Morphinan-6-one,4,5-epoxy-3,14-dihydroxy-17-(2-propynyl)-, (5a)-
• (4R,4aS,7aR,12bS)-4a,9-dihydroxy-3-prop-2-ynyl-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one
• (5alpha)-4,5-epoxy-3,14-dihydroxy-17-(2-propynyl)morphinan-6-one
• (5alpha)-3,14-dihydroxy-17-prop-2-yn-1-yl-4,5-epoxymorphinan-6-one
• 7,8-Dihydro-14-hydroxy-N-(2-propynyl)normorphinone
• BRN 0840922
• Morphinan-6-one, 4,5-epoxy-3,14-dihydroxy-17-(2-propynyl)-, (5-alpha)-
• Normorphinone, 7,8-dihydro-14-hydroxy-N-(2-propynyl)-
• RAM-302
• NS00059471
• 17-Propargyl-4,5alpha-epoxy-3,14-dihydroxymorphinan-6-one
• MFALFAQOKNGPMZ-GRGSLBFTSA-N
• 3,14-Dihydroxy-17-(prop-2-yn-1-yl)-4,5-epoxymorphinan-6-one
• EINECS 277-323-0
• 73232-47-0
• DTXSID30993976

• Inchi： InChI=1S/C19H19NO4/c1-2-8-20-9-7-18-15-11-3-4-12(21)16(15)24-17(18)13(22)5-6-19(18,23)14(20)10-11/h1,3-4,14,17,21,23H,5-10H2/t14-,17+,18+,19-/m1/s1
• InChI Key： MFALFAQOKNGPMZ-GRGSLBFTSA-N
• SMILES： C#CCN1CCC23C4C(=O)CCC2(C1CC5=C3C(=C(C=C5)O)O4)O

Computed Properties

• Exact Mass: 325.13140809g/mol
• Monoisotopic Mass: 325.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70Ų
• XLogP3: 1.6